Cas no 2764004-86-4 (1-Fluoroethane-1-sulfonyl fluoride)

• Product Name: 1-Fluoroethane-1-sulfonyl fluoride
• CAS No: 2764004-86-4
• MF: C₂H₄F₂O₂S
• MW: 130.113766670227
• CID: 5970506
• PubChem ID: 165981837
• Update Time: 2025-06-09

1-Fluoroethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-37099009
• 2764004-86-4
• 1-fluoroethane-1-sulfonyl fluoride
• 1-Fluoroethane-1-sulfonyl fluoride

• Inchi： 1S/C2H4F2O2S/c1-2(3)7(4,5)6/h2H,1H3
• InChI Key： JDLJBSVOKOFZPN-UHFFFAOYSA-N
• SMILES： S(C(C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 129.99000686g/mol
• Monoisotopic Mass: 129.99000686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Fluoroethane-1-sulfonyl fluoride

Introduction to 1-Fluoroethane-1-sulfonyl fluoride (CAS No. 2764004-86-4)

1-Fluoroethane-1-sulfonyl fluoride (CAS No. 2764004-86-4) is a versatile and highly reactive chemical compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its fluorine and sulfonyl functionalities, which contribute to its high reactivity and stability under a wide range of conditions.

The molecular structure of 1-Fluoroethane-1-sulfonyl fluoride consists of a fluoroethyl group attached to a sulfonyl fluoride moiety. This combination provides the compound with exceptional reactivity, making it an excellent reagent for various synthetic transformations. The presence of the fluorine atom imparts unique electronic and steric properties, which can be exploited in the design of novel molecules with enhanced biological activity.

In the pharmaceutical industry, 1-Fluoroethane-1-sulfonyl fluoride has shown promise as an intermediate in the synthesis of drugs with improved pharmacological profiles. Recent studies have highlighted its potential in the development of antiviral agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Fluoroethane-1-sulfonyl fluoride can be used to introduce fluorine atoms into target molecules, enhancing their metabolic stability and bioavailability.

The reactivity of 1-Fluoroethane-1-sulfonyl fluoride has also been explored in the context of polymer science. Researchers have utilized this compound as a monomer or cross-linking agent to create novel polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives. The ability to fine-tune the properties of these materials through controlled polymerization reactions makes 1-Fluoroethane-1-sulfonyl fluoride an attractive choice for materials scientists.

In addition to its synthetic utility, 1-Fluoroethane-1-sulfonyl fluoride has been studied for its environmental impact. While it is not classified as a hazardous substance, it is important to handle it with care due to its reactivity. Environmental studies have shown that proper disposal and containment methods can minimize any potential risks associated with its use. This is particularly relevant in industrial settings where large-scale production and handling are common.

The safety profile of 1-Fluoroethane-1-sulfonyl fluoride has been extensively evaluated. Toxicological studies have indicated that it is generally safe when used under controlled conditions. However, it is recommended that appropriate personal protective equipment (PPE) be worn during handling to prevent skin contact and inhalation. These precautions ensure that workers are protected while maximizing the benefits of this valuable chemical reagent.

In conclusion, 1-Fluoroethane-1-sulfonyl fluoride (CAS No. 2764004-86-4) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique combination of fluorine and sulfonyl functionalities makes it an indispensable reagent for synthetic chemists and researchers working on the development of new materials and drugs. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.